Cas no 1566070-10-7 ((3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine)
(3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine
- 1566070-10-7
- [(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine
- EN300-1826450
-
- Inchi: 1S/C7H13NO/c1-8-5-7-3-2-4-9-6-7/h6,8H,2-5H2,1H3
- InChI Key: MVCYYEMPCNFCPX-UHFFFAOYSA-N
- SMILES: O1C=C(CNC)CCC1
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 21.3Ų
(3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826450-0.05g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1826450-0.1g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1826450-0.25g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1826450-0.5g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1826450-1.0g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1826450-2.5g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1826450-5.0g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1826450-10.0g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1826450-1g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1826450-5g |
[(3,4-dihydro-2H-pyran-5-yl)methyl](methyl)amine |
1566070-10-7 | 5g |
$2650.0 | 2023-09-19 |
(3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine
Introduction to (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine (CAS No. 1566070-10-7)
(3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine, also known by its CAS number 1566070-10-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural framework that includes a dihydrofuran ring and a methylamine group. The combination of these functional groups endows the molecule with a range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The chemical structure of (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine is characterized by its 3,4-dihydro-2H-pyran ring, which is a six-membered ring with an oxygen atom and a double bond. This ring system provides the compound with stability and reactivity, making it suitable for use in synthetic transformations. The presence of the methylamine group further enhances its reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.
Recent studies have highlighted the potential of (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine allow it to interact with viral enzymes and disrupt their function, thereby inhibiting viral replication.
In addition to its antiviral properties, (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that certain derivatives of this compound can modulate key inflammatory pathways, such as the NF-kB signaling pathway, thereby reducing inflammation and associated symptoms.
The pharmacokinetic properties of (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability. Additionally, it shows low toxicity in animal models, making it a promising candidate for further clinical development.
The synthetic accessibility of (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve the reaction of a suitable dihydrofuran derivative with an appropriate amine source under mild conditions. The ease of synthesis allows researchers to readily access this compound and its derivatives for further optimization and evaluation.
In conclusion, (3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine (CAS No. 1566070-10-7) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and inflammatory diseases. Ongoing research continues to uncover new possibilities for this versatile molecule, underscoring its significance in the field.
1566070-10-7 ((3,4-dihydro-2H-pyran-5-yl)methyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)